2,2-dichloro-N-(4-chloro-2-methylphenyl)acetamide

• IUPAC Name: 2,2-dichloro-N-(4-chloro-2-methylphenyl)acetamide
• InChI: InChI=1S/C9H8Cl3NO/c1-5-4-6(10)2-3-7(5)13-9(14)8(11)12/h2-4,8H,1H3,(H,13,14)
• InChI Key: MFVFBZBWOBCHNQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Cl)NC(=O)C(Cl)Cl
• Molecular Formula: C9H8Cl3NO
• Molecular Weight: 252.5 g/mol

Description

2,2-dichloro-N-(4-chloro-2-methylphenyl)acetamide, also known as DCMPA, is a chemical compound that has been extensively studied for its potential applications in scientific research. DCMPA is a potent inhibitor of the chloride channel, making it a valuable tool for investigating the role of chloride channels in various physiological and pathological processes.

Mechanism of Action

2,2-dichloro-N-(4-chloro-2-methylphenyl)acetamide acts as a potent inhibitor of the chloride channel, blocking the flow of chloride ions across cell membranes. This disruption of chloride ion transport can have a range of effects on cellular function, including altering the balance of ion concentrations and interfering with the normal functioning of ion channels.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2,2-dichloro-N-(4-chloro-2-methylphenyl)acetamide are complex and depend on the specific context in which it is used. In general, however, 2,2-dichloro-N-(4-chloro-2-methylphenyl)acetamide is known to have an impact on ion transport across cell membranes, which can affect a range of physiological processes. It has been shown to have effects on the nervous system, respiratory system, and other organ systems.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using 2,2-dichloro-N-(4-chloro-2-methylphenyl)acetamide in lab experiments is its potent and specific inhibition of the chloride channel. This makes it a valuable tool for investigating the role of chloride channels in various physiological and pathological processes. However, 2,2-dichloro-N-(4-chloro-2-methylphenyl)acetamide also has some limitations, including potential toxicity and the need for careful dosing to avoid unwanted side effects.

Future Directions

There are many potential future directions for research on 2,2-dichloro-N-(4-chloro-2-methylphenyl)acetamide and related compounds. Some possible areas of investigation include the development of more potent and specific chloride channel inhibitors, the investigation of the role of chloride channels in cancer and other diseases, and the exploration of the potential therapeutic applications of 2,2-dichloro-N-(4-chloro-2-methylphenyl)acetamide and related compounds. Additionally, further research is needed to fully understand the mechanisms of action and physiological effects of 2,2-dichloro-N-(4-chloro-2-methylphenyl)acetamide, as well as its potential limitations and side effects.

Synthesis Methods

2,2-dichloro-N-(4-chloro-2-methylphenyl)acetamide can be synthesized using a variety of methods, including the reaction of 2,2-dichloro-N-(4-chloro-2-methylphenyl)acetohydroxamic acid with thionyl chloride. The resulting compound can be purified using column chromatography to obtain high purity 2,2-dichloro-N-(4-chloro-2-methylphenyl)acetamide.

Scientific Research Applications

2,2-dichloro-N-(4-chloro-2-methylphenyl)acetamide has been used in a wide range of scientific research applications, including investigating the role of chloride channels in cystic fibrosis, epilepsy, and other diseases. It has also been used to study the effects of chloride channel inhibitors on the nervous system and to investigate the mechanisms of action of other drugs.